Cas no 958225-99-5 (1-[(3-Methoxyphenyl)sulfonyl]Piperazine)

• Product Name: 1-[(3-Methoxyphenyl)sulfonyl]Piperazine
• CAS No: 958225-99-5
• MF: C₁₁H₁₆N₂O₃S
• MW: 256.321341514587
• CID: 2111597
• Update Time: 2023-08-04

1-[(3-Methoxyphenyl)sulfonyl]Piperazine Chemical and Physical Properties

Names and Identifiers

• 1-[(3-methoxyphenyl)sulfonyl]Piperazine
• 1-[(3-Methoxyphenyl)sulfonyl]Piperazine

• Inchi： 1S/C11H16N2O3S/c1-16-10-3-2-4-11(9-10)17(14,15)13-7-5-12-6-8-13/h2-4,9,12H,5-8H2,1H3
• InChI Key： RZOVAFWHWNOUGH-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)OC)(N1CCNCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 333
• XLogP3: 0.4
• Topological Polar Surface Area: 67